3-Bromo-5-fluorobenzenesulfonamide

• IUPAC Name: 3-bromo-5-fluorobenzenesulfonamide
• InChI: InChI=1S/C6H5BrFNO2S/c7-4-1-5(8)3-6(2-4)12(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key: QWTUMPLHIHZLAE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1S(=O)(=O)N)Br)F
• Molecular Formula: C6H5BrFNO2S
• Molecular Weight: 254.08 g/mol

Description

3-Bromo-5-fluorobenzenesulfonamide is a chemical compound with the molecular formula C6H5BrFNO2S. It has an average mass of 254.077 Da and a monoisotopic mass of 252.920837 Da.

Synthesis Analysis

The synthesis of 3-bromo-N-(3-fluorophenyl)benzenesulfonamide, a similar compound, is achieved by the amidation reaction. The structure of the compound is confirmed by FTIR, 1H and 13C NMR, and MS spectroscopies.

Molecular Structure Analysis

The molecular structure of 3-bromo-N-(3-fluorophenyl)benzenesulfonamide was analyzed by X-ray diffraction and the conformational analysis was performed. Density functional theory (DFT) was used to further calculate the molecular structure, and the results were consistent with the X-ray diffraction results.

Scientific Research Applications

Analytical Chemistry and Reagent Use

Fluorination of Pyrroles In analytical chemistry, the compound has been used for the electrophilic fluorination of highly functionalized pyrroles, offering a methodology that was found to be inaccessible by other approaches. This highlights the compound's significance in organic synthesis and its potential in creating novel chemical entities (Barnes, Yulin, & Hunt, 1994).

C-N Bond Formation The compound has also been noted for its role in C-N bond formation, where it serves as an efficient nitrogen source. This utility is significant in organic chemistry, where the formation of C-N bonds is a fundamental step in constructing a myriad of organic compounds (Li & Zhang, 2014).

Synthesis and Characterization

Chromatographic Studies 3-Bromo-5-fluorobenzenesulfonamide has been utilized in gas-liquid chromatographic studies, illustrating its significance in analytical methods. It has been used in derivatization processes that enhance chromatographic properties, facilitating the detection and quantification of various compounds (Vandenheuvel & Gruber, 1975).

Molecular Structure and Properties The compound has been involved in the study of molecular structures through techniques like X-ray diffraction and Density Functional Theory (DFT). These studies provide valuable insights into the physicochemical properties of molecules and are essential in the field of molecular chemistry (Deng, Liao, Tan, & Liu, 2021).

Safety And Hazards

The safety data sheet for a similar compound, 4-Bromo-3-fluorobenzenesulfonamide, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to use personal protective equipment.